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Compound of Interest

Compound Name: NITD-916

cat. No.: B1494569

Technical Support Center: NITD-916

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers and drug development professionals working with NITD-916.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of NITD-916?

NITD-916 is a direct inhibitor of the mycobacterial enoyl-acyl carrier protein (ACP) reductase,
InhA.[1][2][3] It belongs to the class of 4-hydroxy-2-pyridones.[4] NITD-916 forms a ternary
complex with InhA and its cofactor NADH, which blocks the fatty acyl substrate binding pocket.
[5] This inhibition disrupts the synthesis of mycolic acids, essential components of the
mycobacterial cell wall, ultimately leading to bacterial cell death.[5][6]

Q2: Is NITD-916 active against isoniazid-resistant strains of Mycobacterium tuberculosis?

Yes, NITD-916 is active against isoniazid-resistant clinical isolates of M. tuberculosis.[5]
Isoniazid is a prodrug that requires activation by the catalase-peroxidase KatG. Resistance to
isoniazid often arises from mutations in katG. Since NITD-916 directly inhibits InhA and does
not require activation by KatG, it bypasses this common resistance mechanism.[5]

Q3: What are the known off-target effects of NITD-9167

Currently, there is limited publicly available data detailing specific off-target effects of NITD-916.
One study mentioned that in a panel of in vitro assays, NITD-916 demonstrated an adequate
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cellular selectivity and did not show mutagenic or cardiotoxicity potential, nor did it exhibit in
vitro safety pharmacological liabilities. However, the specific targets and the concentrations
tested in these assays have not been detailed in the available literature.

Q4: My experiment shows unexpected cellular toxicity. Could this be an off-target effect of
NITD-9167

While NITD-916 has shown some level of cellular selectivity in preliminary safety assessments,
unexpected toxicity in your specific cell line could potentially be due to off-target effects. It is
recommended to perform a dose-response experiment to determine the cytotoxic concentration
in your experimental system. If toxicity is observed at concentrations close to the effective dose
against mycobacteria, further investigation into off-target interactions may be warranted.

Q5: How can | determine if NITD-916 is interacting with other kinases in my experimental
model?

To assess potential off-target effects on kinases, a kinase selectivity profiling assay is
recommended. This involves screening NITD-916 against a broad panel of purified human
kinases to identify any unintended interactions. Several commercial services offer such
profiling. A detailed protocol for a representative kinase profiling experiment is provided in the
"Experimental Protocols" section below.

Data Presentation

Table 1: Summary of NITD-916 On-Target Activity
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Target Organism Assay Type Value Reference
Mycobacterium Enzyme
InhA _ o 570 nM [1]
tuberculosis Inhibition (1Cso)
M. tuberculosis Mycobacterium Whole-cell 50 nM
n
H37Rv tuberculosis activity (MICso)
Isoniazid-
) Mycobacterium Whole-cell
resistant M. ] o 0.04 - 0.16 pM [5]
] tuberculosis activity (MIC)
tuberculosis
Mycobacterium Mycobacterium Whole-cell
. 0.125 mg/L
abscessus abscessus activity (MICso)
Mycobacterium Mycobacterium Whole-cell
o 1 mg/L
abscessus abscessus activity (MICoo)
Table 2: User-Generated Off-Target Activity Profile (Template)
Off-Target Assay Type ICs0 I Ki Notes
) Kinase Inhibition
e.g., Human Kinase X
Assay
e.g., Human Receptor o
Binding Assay
Y
e.g., Human Enzyme Enzyme Inhibition
Z Assay
Mandatory Visualization
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Caption: On-target pathway of NITD-916 in Mycobacterium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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